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Compound of Interest

Compound Name: Uridine triphosphate trisodium salt

Cat. No.: B14805702

For researchers, scientists, and drug development professionals, the selection of appropriate
reagents is paramount to achieving reliable and reproducible experimental outcomes. Uridine-
5'-triphosphate (UTP) is a critical nucleotide involved in RNA synthesis and cellular signaling.
While available in various salt forms, UTP trisodium salt is frequently the preferred choice. This
guide provides a comparative analysis of UTP trisodium salt against other potential forms,
supported by available data, to inform your experimental design.

Enhanced Solubility and Stability: The Primary
Advantages

UTP trisodium salt is favored in research and pharmaceutical applications primarily for its
superior solubility and stability in aqueous solutions. The trisodium salt form of UTP is a white,
crystalline powder that readily dissolves in water, forming a clear, colorless solution. This high
solubility is crucial for preparing concentrated stock solutions and ensuring homogeneity in
reaction mixtures.

While direct comparative studies detailing the solubility and stability of various UTP salts are
not extensively published, the general principles of nucleotide chemistry suggest that salt
forms, particularly sodium salts, are more soluble and stable than the free acid form. The free
acid form of UTP is less soluble in water and can be less stable, especially in solutions with
varying pH. The presence of sodium counter-ions helps to maintain the pH of the solution and
stabilize the triphosphate chain of the UTP molecule. Anecdotal evidence and supplier
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information consistently highlight the enhanced solubility and stability of the trisodium salt form,

making it more suitable for a wide range of laboratory applications.

Comparative Data of UTP Salts

The following table summarizes the available physical and chemical properties of UTP

trisodium salt and its common alternatives. The lack of extensive, direct comparative

experimental data in the public domain necessitates a reliance on supplier-provided information

and general chemical principles.

UTP
UTP Trisodium UTP Disodium . UTP (Free
Property Tetrasodium .
Salt Salt Acid)
Salt
Molecular CoH12N2NazO1sP  CoHi3N2Naz2015P  CoHi11N2NasaO14P
CoH15N2015P3
Formula 3 3 3S
Molecular Weight ~ 550.09 g/mol 528.11 g/mol 588.13 g/mol 484.14 g/mol
White crystalline White to off-white  Colorless Data not readily
Appearance o ]
powder powder transparent liqguid  available
High (e.g., 75
Solubility in oh (g ) ) Slightly
/100 mL at Soluble in water Soluble in water
Water soluble[2]
20°C)[1]
Storage 2-8°C (sealed,
-20°C[1] -20°C -20°C
Temperature dry)
) ) Data not readily
Purity (Typical) >95% (NMR) >95% by HPLC >95%

available

Key Applications and Experimental Considerations

UTP trisodium salt is a versatile reagent utilized in numerous molecular biology and

pharmacology applications. Its high purity and stability make it an excellent substrate for

various enzymes.

In Vitro Transcription
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In vitro transcription (IVT) is a fundamental technique for synthesizing RNA molecules from a
DNA template. UTP is one of the four essential ribonucleotide triphosphates (rNTPs) required
for this process. The use of high-purity UTP trisodium salt is critical for achieving high yields of

full-length RNA transcripts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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